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Compound of Interest

Compound Name: 2-Ethylbutyl benzoate

Cat. No.: B15375592 Get Quote

An In-depth Technical Guide to 2-Ethylbutyl Benzoate

Introduction
2-Ethylbutyl benzoate (CAS No. 5444-76-8) is an organic compound classified as a benzoate

ester.[1] It is the ester formed from the condensation of benzoic acid and 2-ethylbutanol. This

document provides a comprehensive overview of its chemical and physical properties,

synthesis protocols, and safety information, tailored for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
2-Ethylbutyl benzoate is a liquid at room temperature, characterized by its insolubility in water.

[2] Its properties are primarily dictated by the aromatic benzoate group and the branched alkyl

chain.

Data Summary
The key quantitative properties of 2-Ethylbutyl benzoate are summarized in the table below

for easy reference.
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Property Value Source

Molecular Formula C₁₃H₁₈O₂ PubChem[1]

Molecular Weight 206.28 g/mol PubChem[1]

IUPAC Name 2-ethylbutyl benzoate PubChem[1]

CAS Number 5444-76-8 PubChem[1]

Appearance Light yellow liquid Fisher Scientific[2]

Melting Point -34 °C / -29.2 °F Fisher Scientific[2]

Boiling Point 212 °C / 413.6 °F Fisher Scientific[2]

Flash Point 88 °C / 190.4 °F Fisher Scientific[2]

Autoignition Temp. 460 °C / 860 °F Fisher Scientific[2]

Water Solubility Insoluble Fisher Scientific[2]

Kovats Retention Index
1555 (Semi-standard non-

polar)
PubChem[1]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of 2-Ethylbutyl benzoate.

Mass Spectrometry (GC-MS): The NIST Mass Spectrometry Data Center provides mass

spectral data for this compound, which is essential for its identification in complex mixtures.

[1]

Nuclear Magnetic Resonance (NMR): 13C NMR spectral data is available and is

instrumental in confirming the carbon framework of the molecule.[1]

Synthesis and Experimental Protocols
The primary method for synthesizing 2-Ethylbutyl benzoate is through Fischer esterification.

This acid-catalyzed reaction involves the condensation of a carboxylic acid (benzoic acid) and

an alcohol (2-ethylbutanol).
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General Fischer Esterification Protocol
This protocol describes a typical laboratory-scale synthesis of 2-Ethylbutyl benzoate.

Materials:

Benzoic acid

2-Ethylbutanol

Concentrated sulfuric acid (catalyst)

Diethyl ether or other suitable organic solvent

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

Reaction Setup: In a round-bottom flask, combine benzoic acid and a slight excess of 2-

ethylbutanol.

Catalysis: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while

stirring.

Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux for a duration of

1-2 hours to drive the reaction to completion. The progress can be monitored using Thin

Layer Chromatography (TLC).

Workup & Extraction: After cooling, transfer the reaction mixture to a separatory funnel.

Dilute the mixture with diethyl ether.

Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate

solution (to neutralize the unreacted benzoic acid and sulfuric acid catalyst), and finally with

brine.
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Drying: Dry the separated organic layer over anhydrous magnesium sulfate or sodium

sulfate.

Purification: Filter off the drying agent and remove the solvent under reduced pressure using

a rotary evaporator. The resulting crude product can be further purified by vacuum distillation

to yield pure 2-Ethylbutyl benzoate.

The logical workflow for this synthesis is illustrated in the diagram below.

Synthesis Workflow: Fischer Esterification

Reactants
(Benzoic Acid, 2-Ethylbutanol, H₂SO₄)

Reflux

Heat

Extraction
(Solvent Addition & Washing)

Cool & Dilute

Drying
(Anhydrous MgSO₄)

Purification
(Vacuum Distillation)

Filter & Evaporate

Final Product
(2-Ethylbutyl benzoate)
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Click to download full resolution via product page

Synthesis workflow for 2-Ethylbutyl benzoate.

Reactivity and Applications
The chemical nature of 2-Ethylbutyl benzoate—an ester with an aromatic ring and a branched

alkyl chain—governs its applications. Its low water solubility and liquid state at a wide range of

temperatures make it a suitable component in various formulations.

Logical Relationships of Properties and Uses
The inherent properties of the molecule directly inform its industrial and research applications.

While specific applications for 2-Ethylbutyl benzoate are not as widely documented as for

similar esters like ethyl or butyl benzoate, its properties suggest potential use as a plasticizer,

solvent, or fragrance component. Benzoate esters, in general, are used as preservatives and

fragrance ingredients in cosmetics.[3][4]

The following diagram illustrates the relationship between the molecule's structural features

and its potential functions.
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Logical Relationships: Properties to Applications

2-Ethylbutyl benzoate
(Core Structure)

Ester Functional Group Aromatic Benzene Ring
Branched Alkyl Chain

(2-Ethylbutyl)

Physical Properties
(Liquid, Low Volatility, Insoluble in Water)

Specialty Solvent Plasticizer Fragrance Component

Click to download full resolution via product page

Relationship between molecular properties and potential uses.

Safety and Handling
According to safety data sheets, 2-Ethylbutyl benzoate is classified as harmful if swallowed

and causes skin and serious eye irritation.

Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Wear

appropriate personal protective equipment (PPE), including chemical-resistant gloves and

safety goggles.[2]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store away

from heat, sparks, and open flames as it is a combustible liquid.[2][5]

First Aid: In case of eye contact, rinse cautiously with water for several minutes. For skin

contact, wash with plenty of soap and water. If swallowed, call a poison center or doctor if
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you feel unwell and rinse the mouth.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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